Cas no 366-84-7 (Ethyl 4-(aminomethyl)benzoate)

Ethyl 4-(aminomethyl)benzoate Properties

Names and Identifiers

• Benzoic acid, 4-(aminomethyl)-, ethyl ester
• 4-AMINOMETHYL-BENZOIC ACID ETHYL ESTER
• 4‐AMINOMETHYL‐BENZOIC ACID ETHYL ESTER
• Ethyl 4-(aminomethyl)benzoate
• ethyl 4-aminomethylbenzoate
• Enamine_005917
• ethyl-4-aminomethylbenzoate
• Oprea1_365204
• Oprea1_315504
• WCTQEHGXBKFLKG-UHFFFAOYSA-N
• HMS1410M21
• p-aminomethylbenzoic acid ethylester
• BDBM50408795
• SB22864
• IDI1_008152
• 4-(Aminomethyl)benzoic acid ethyl es
• AMY41444
• EN300-52320
• DS-11838
• AKOS008965845
• 4-aminomethyl-benzoic acid ethyl ester, AldrichCPR
• 366-84-7
• MFCD00748342
• DTXSID50331179
• Q27456679
• 4-carboethoxybenzylamine
• SCHEMBL687664
• A918586
• ethyl4-(aminomethyl)benzoate
• CHEMBL357501
• Z56788169
• CS-0022216
• DB-230405
• +Expand

• MDL： MFCD00748342
• InChIKey： WCTQEHGXBKFLKG-UHFFFAOYSA-N
• Inchi： 1S/C10H13NO2/c1-2-13-10(12)9-5-3-8(7-11)4-6-9/h3-6H,2,7,11H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])[H])=O

Computed Properties

• Exact Mass: 179.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.094628657g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32
• Boiling Point: 293.9±23.0°C at 760 mmHg